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Compound of Interest

Compound Name: 3-Chloro-6-methoxypyridazine

Cat. No.: B157567 Get Quote

CAS Number: 1722-10-7

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on 3-Chloro-6-methoxypyridazine. This versatile

heterocyclic compound is a pivotal intermediate in the synthesis of a wide array of

agrochemicals and advanced pharmaceutical agents.[1][2]

Core Properties and Data
3-Chloro-6-methoxypyridazine is a stable and reactive compound, making it a valuable

building block in medicinal chemistry and organic synthesis.[1] Its physicochemical properties

are summarized below.

Physicochemical Properties
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Property Value Source

Molecular Formula C₅H₅ClN₂O [3][4][5]

Molecular Weight 144.56 g/mol [3][4]

Appearance
White to almost white powder

or crystal
[3]

Melting Point 84-93 °C [3]

Boiling Point
284.9 °C at 760 mmHg; 175 °C

at 3 mmHg
[3]

Density 1.293 g/cm³

Vapor Pressure 0.00498 mmHg at 25°C

Flash Point 126.1 °C

pKa 0.74 ± 0.10 (Predicted)

LogP 1.13860

Refractive Index 1.52

Spectroscopic and Computational Data
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Property Value Source

Canonical SMILES COC1=NN=C(C=C1)Cl [4]

InChI Key
XBJLKXOOHLLTPG-

UHFFFAOYSA-N
[5]

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 1

Topological Polar Surface Area

(TPSA)
35.01 Å²

Complexity 91

Synthesis and Reactivity
Synthesis of 3-Chloro-6-methoxypyridazine
A common synthetic route to 3-Chloro-6-methoxypyridazine involves the nucleophilic

substitution of a chlorine atom in 3,6-dichloropyridazine with a methoxy group.

Experimental Protocol: Methoxylation of 3,6-Dichloropyridazine

Preparation of Sodium Methoxide: In a suitable reaction vessel, dissolve sodium metal in

anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon) with cooling to

prepare a fresh solution of sodium methoxide.

Reaction Setup: To a solution of 3,6-dichloropyridazine in an appropriate solvent such as

methanol or DMF, add the prepared sodium methoxide solution dropwise at a controlled

temperature (e.g., 0-10 °C).

Reaction Progression: Allow the reaction mixture to warm to room temperature or gently heat

to drive the reaction to completion. Monitor the progress of the reaction by Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).
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Work-up and Isolation: Once the reaction is complete, neutralize any excess base with a

suitable acid. The solvent is then removed under reduced pressure. The resulting crude

product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) or by silica gel column chromatography to yield pure 3-Chloro-6-
methoxypyridazine.

Synthesis of 3-Chloro-6-methoxypyridazine
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Caption: Synthetic workflow for 3-Chloro-6-methoxypyridazine.
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Chemical Reactivity
The reactivity of 3-Chloro-6-methoxypyridazine is characterized by its two functional groups:

the chloro group and the methoxy group, attached to the electron-deficient pyridazine ring.

Nucleophilic Substitution: The chlorine atom at the 3-position is susceptible to nucleophilic

substitution reactions. This allows for the introduction of a wide variety of functional groups,

including amines, thiols, and other carbon-based nucleophiles. This reactivity is fundamental

to its use as a synthetic intermediate.

Metalation: The pyridazine ring can undergo deprotonative metalation using strong bases

like hindered lithium amides.[6] This allows for the introduction of electrophiles at specific

positions on the ring, further expanding its synthetic utility.

Applications in Research and Drug Development
3-Chloro-6-methoxypyridazine is a key building block in the synthesis of biologically active

molecules for the pharmaceutical and agrochemical industries.[1]

Pharmaceutical Development: It is a crucial intermediate in the development of novel

therapeutic agents targeting a range of diseases.[1] Its structure can be modified through

reactions like nucleophilic substitution and cross-coupling to generate diverse libraries of

compounds for drug discovery programs.[2] For instance, it has been used in the preparation

of α-aryl-α-(pyridazin-3-yl)-acetonitriles.[4]

Agrochemical Chemistry: This compound serves as a precursor for the synthesis of

herbicides and fungicides, contributing to the development of more effective crop protection

solutions.[1]
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Caption: Logical workflow of applications.

Biological Activity and Signaling Pathways
While 3-Chloro-6-methoxypyridazine itself is primarily used as a synthetic intermediate, the

derivatives synthesized from it have shown a range of biological activities. The core structure is

a scaffold that, once functionalized, can interact with various biological targets. For example,

some pyridazine derivatives have been investigated for their potential as anticancer agents by

interfering with tubulin-microtubule systems.

The general workflow in drug discovery involves using 3-Chloro-6-methoxypyridazine to

create a library of new chemical entities, which are then screened against various biological

targets, including key nodes in cellular signaling pathways implicated in disease.
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Caption: Conceptual role in targeting signaling pathways.

Analytical Methods
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High-Performance Liquid Chromatography (HPLC) is a suitable method for analyzing the purity

of 3-Chloro-6-methoxypyridazine and for monitoring reaction progress.

Experimental Protocol: Reverse-Phase HPLC Analysis

Column: A C18 reverse-phase column (e.g., Newcrom R1) is effective for separation.[3]

Mobile Phase: A gradient elution using a mixture of acetonitrile (MeCN) and an aqueous

buffer is typically employed.[3] For general purposes, an aqueous solution of phosphoric acid

can be used.[3] For Mass Spectrometry (MS) compatible methods, formic acid should be

substituted for phosphoric acid.[3]

Detection: UV detection at a suitable wavelength (e.g., 215 nm) is commonly used.

Flow Rate: A typical flow rate is between 0.8 and 1.2 mL/min.

Column Temperature: The analysis is generally performed at a controlled room temperature

(e.g., 35 °C).

Safety and Handling
3-Chloro-6-methoxypyridazine should be handled with appropriate safety precautions in a

well-ventilated area or fume hood.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/eye protection/face protection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b157567?utm_src=pdf-body
https://sielc.com/3-chloro-6-methoxypyridazine
https://sielc.com/3-chloro-6-methoxypyridazine
https://sielc.com/3-chloro-6-methoxypyridazine
https://sielc.com/3-chloro-6-methoxypyridazine
https://www.benchchem.com/product/b157567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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